2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}propane

• CAS No.: 6330-39-8
• Molecular Formula: C7H16O4S2
• Molecular Weight: 228.3 g/mol
• IUPAC Name: 2-(propan-2-ylsulfonylmethylsulfonyl)propane
• InChI: InChI=1S/C7H16O4S2/c1-6(2)12(8,9)5-13(10,11)7(3)4/h6-7H,5H2,1-4H3
• InChI Key: RLTCMAOQPFEJKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)CS(=O)(=O)C(C)C

Description

2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}propane is a chemical compound with the molecular formula C₇H₁₆O₄S₂ and a molecular weight of 228.3295 g/mol . This compound is characterized by the presence of two sulfonyl groups attached to a propane backbone, making it a sulfone derivative .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}propane typically involves the reaction of propane derivatives with sulfonylating agents under controlled conditions. One common method involves the use of isopropyl sulfonyl chloride and a suitable base to facilitate the sulfonylation reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale sulfonylation processes, where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}propane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfonyl groups to thiols or sulfides.

Substitution: The sulfonyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles such as amines and alcohols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and sulfides.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}propane has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}propane involves its interaction with molecular targets such as enzymes and receptors. The sulfonyl groups can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of enzymatic activity. This compound may also affect cellular pathways by altering the redox state or by acting as a signaling molecule .

Comparison with Similar Compounds

Similar Compounds

• 2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}butane
• 2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}ethane
• 2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}benzene

Uniqueness

2-{[(Propan-2-ylsulfonyl)methyl]sulfonyl}propane is unique due to its specific structural arrangement, which imparts distinct chemical and physical properties. The presence of two sulfonyl groups attached to a propane backbone makes it a versatile compound for various chemical reactions and applications .